Cas no 4732-82-5 (3’-Iodo-L-thyronine)

3’-Iodo-L-thyronine Properties

Names and Identifiers

• L-Tyrosine,O-(4-hydroxy-3-iodophenyl)-
• (2S)-2-amino-3-[4-(4-hydroxy-3-iodophenoxy)phenyl]propanoic acid
• 3’-Iodo-L-thyronine
• 3'-monoiodothyronine
• 3'-T1
• ALANINE, 3-(P-(4-HYDROXY-3-IODOPHENOXY)PHENYL)-
• SCHEMBL1170063
• 3'-iodo-l-thyronine
• O-(4-hydroxy-3-iodophenyl)-L-tyrosine
• 3'-monoiodo-L-thyronine
• Q4634033
• DTXSID40197105
• 3'-Iodothyronine
• 4732-82-5
• 2-amino-3-[4-(4-Hydroxyphenoxy)phenyl]propanoate
• C15H14INO4
• UNII-NM2RL113ZR
• (S)-2-amino-3-(4-(4-hydroxy-3-iodophenoxy)phenyl)propanoic acid
• NM2RL113ZR
• L-Tyrosine, O-(4-hydroxy-3-iodophenyl)-
• +Expand

• MDL： MFCD30343570
• InChIKey： RUIUIJSMLKJUDC-ZDUSSCGKSA-N
• Inchi： InChI=1S/C15H14INO4/c16-12-8-11(5-6-14(12)18)21-10-3-1-9(2-4-10)7-13(17)15(19)20/h1-6,8,13,18H,7,17H2,(H,19,20)/t13-/m0/s1
• SMILES： C1=C(C=CC(=C1)OC2=CC(=C(C=C2)O)I)C[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 398.99632
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 398.99676g/mol
• Heavy Atom Count: 21
• Complexity: 347
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 92.8Ų

Experimental Properties

• PSA: 92.78